2-(3,4-Dimethoxyphenyl)pentan-3-one
Overview
Description
“2-(3,4-Dimethoxyphenyl)pentan-3-one” is a chemical compound with the molecular formula C13H18O3 . It is a valuable intermediate that can be used for the preparation of pharmaceuticals .
Synthesis Analysis
The synthesis of “this compound” can be achieved through a process starting from a compound of the general formula (II), and subjecting the thus-obtained compound of the general formula (IV) to hydrolysis .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C13H18O3 . The structure is also available as a 2D Mol file .Scientific Research Applications
Synthesis and Catalysis
Synthesis of N-(pentan-3-ylidene)-3,4-dimethyl Aniline : The compound was used in the synthesis of an important intermediate of pendimethalin, showing high yield and selectivity, highlighting its potential in green technology and industrial applications (Xu Dan-qian, 2011).
Selective Formation from Carbon Monoxide and Ethene : Research demonstrated the selective formation of pentan-3-one from CO and ethene, revealing insights into catalytic processes involving rhodium complexes (Ruth A. M. Robertson et al., 2000).
Structural Studies
Structural Studies in Azolylmethanes : The crystal structures of compounds related to 2-(3,4-Dimethoxyphenyl)pentan-3-one were analyzed, providing insights into their potential fungicidal properties (N. Anderson et al., 1984).
Synthesis of 1-(4-chloro-phenyl)-4,4-dimethyl-pentan-3-one : This study involved the synthesis of a closely related compound, indicating the chemical versatility and potential applications of these types of ketones (Shen De-long, 2007).
Photochemistry and Photobiology
- Unexpected Solid-State Photochemistry : The study explored the photochemistry of a related ketone, uncovering novel insights into the photochemical behavior of these compounds (Marino J. E. Resendiz et al., 2008).
Miscellaneous Applications
New Glucosides from Hypoxis obtusa : This research identified new monoglucosides with a structure similar to this compound, highlighting its relevance in the study of natural products (C. Galeffi et al., 1989).
New Process for the Preparation of 3,5-dihydroxy-1-pentylbenzene : The study outlines a new synthetic route involving a compound similar to this compound, suggesting its utility in medicinal intermediate synthesis (Longduo Zhang et al., 2007).
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)pentan-3-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O3/c1-5-11(14)9(2)10-6-7-12(15-3)13(8-10)16-4/h6-9H,5H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKXAOUMIJAWKSF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C(C)C1=CC(=C(C=C1)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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